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Compound of Interest

Compound Name: N-o-tolyl-guanidine

Cat. No.: B1348334 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for N-o-Tolyl-Guanidine

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with N-o-tolyl-guanidine. Adherence

to these protocols is critical for ensuring a safe laboratory environment and minimizing risk. The

following procedures are based on available safety data for N-o-tolyl-guanidine hydrochloride

and structurally similar guanidine derivatives.

Hazard Identification and Personal Protective
Equipment
N-o-tolyl-guanidine is classified as toxic if swallowed.[1] Guanidine derivatives can also cause

skin and eye irritation and may be harmful to aquatic life.[1][2] Furthermore, like other

guanidine compounds, there is a potential for the formation of explosive dust-air mixtures.[3]

Therefore, a cautious approach and the consistent use of appropriate personal protective

equipment (PPE) are mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling N-o-tolyl-guanidine
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields. A face shield should

be worn when handling larger

quantities or if there is a splash

hazard.

To protect against eye contact

which can cause serious

irritation.

Skin Protection

Nitrile gloves (inspect for

integrity before each use). A

chemically resistant lab coat.

To prevent skin contact which

can lead to irritation.

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

chemical fume hood.

To minimize the inhalation of

dust particles. In situations

where dust generation is

unavoidable, a NIOSH-

approved respirator with a

particulate filter is

recommended.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling N-o-tolyl-guanidine is crucial to minimize exposure and

ensure safety from receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2]

Some related compounds are light-sensitive, so storage in a dark location or an opaque

container is recommended.[1]

Keep away from incompatible materials such as oxidizing agents.[1]

2. Preparation and Handling:
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All handling of N-o-tolyl-guanidine powder should be conducted in a certified chemical

fume hood to control dust.

Before handling, ensure all necessary PPE is correctly worn.

Weigh the required amount of the compound on a tared, contained surface within the fume

hood to prevent dispersal.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. During Use:

Avoid actions that could generate dust, such as vigorous scraping or shaking of the powder.

Keep the container closed when not in use.

Prohibit eating, drinking, and smoking in the laboratory area where the chemical is handled.

[1][4]

4. Decontamination:

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][4]

Clean the work area and any equipment used with an appropriate solvent and then wipe

down with a damp cloth.

Disposal Plan
Proper disposal of N-o-tolyl-guanidine and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material, including excess reagent and contaminated disposables (e.g.,

gloves, weighing paper), in a designated, properly labeled hazardous waste container.

Disposal Procedure:
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Dispose of the chemical waste through an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][4]

Critical Precaution:

Do not mix guanidine-containing waste with bleach or acidic solutions. The combination

can lead to the formation of highly reactive and potentially hazardous compounds.[5]

Emergency Response Plan
Immediate and appropriate action is critical in the event of an emergency involving N-o-tolyl-
guanidine.

Skin Contact:

Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention if irritation develops or persists.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Inhalation:

Move the affected person to fresh air.

If breathing is difficult, provide oxygen.

If the person is not breathing, begin artificial respiration.

Seek immediate medical attention.[1]
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Ingestion:

Do not induce vomiting.[1]

If the person is conscious, rinse their mouth with water and have them drink one or two

glasses of water.

Seek immediate medical attention.[1]

Spills:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled solid, avoiding dust generation, and place it in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Quantitative Data
The available quantitative toxicological data for a closely related compound is summarized

below. This information should be used as a conservative estimate of the potential toxicity of N-
o-tolyl-guanidine.

Table 2: Toxicological Data for 1,3-Di-o-tolylguanidine

Parameter Value Species

LD50 Oral 500 mg/kg Rat

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of N-o-
tolyl-guanidine.
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Safe Handling Workflow for N-o-tolyl-guanidine
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Caption: Workflow for the safe handling of N-o-tolyl-guanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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